3-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)-N-(1-phenylethyl)propanamide
Overview
Description
3-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)-N-(1-phenylethyl)propanamide is a useful research compound. Its molecular formula is C18H21N5O3 and its molecular weight is 355.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 355.16443955 g/mol and the complexity rating of the compound is 563. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Thiadiazepino-Purine Ring Systems : A study by Hesek and Rybár (1994) details the synthesis of thiadiazepino-purine derivatives, which are structurally related to the specified compound. These derivatives were synthesized via a multi-step process involving compounds similar to 3-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)-N-(1-phenylethyl)propanamide, highlighting the compound's utility in creating novel ring systems with potential chemical applications (Hesek & Rybár, 1994).
Crystal Structure Analysis : The study of the crystal structure of similar compounds, such as 1,3-dimethyl-2,6-dioxo-7H-purin-9-ium derivatives, contributes to understanding the molecular structure and properties of related compounds. This knowledge is crucial for developing materials with specific characteristics and applications (Buist, Kennedy, & Manzie, 2014).
Pharmacological and Biological Activities
Antiviral Research : A study by Penta et al. (2013) on novel derivatives of 3-(1,3-dioxo-3a, 4-dihydro-1H-isoindol-2 (3H,7H,7aH)-yl)-N-(substituted phenyl) propanamide, which share structural similarities, did not show inhibitory activity against HIV-1 integrase. This insight contributes to understanding the compound's potential or limitations in antiviral research (Penta, Babu, Ganguly, & Murugesan, 2013).
Cancer Research : Sultani et al. (2017) synthesized a series of 2-methyl-2-[(1,3-Diethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio]-N- substituted arylacetamides, structurally related to the compound . These were evaluated for antitumor activity, providing insights into the potential use of similar compounds in cancer research (Sultani, Ghazal, Hayallah, Abdulrahman, Abu-Hammour, Abuhammad, Taha, & Zihlif, 2017).
- uroprotective and MAO-B Inhibitory Activities**: Mitkov et al. (2022) focused on the synthesis of theophylline-7-acetyl semi- and thiosemicarbazide hybrids, which are structurally related to the specified compound. These derivatives were evaluated for their neuroprotective effects and monoamine oxidase-B (MAO-B) inhibitory activities, indicating potential applications in neurodegenerative disease research and therapy (Mitkov, Kondeva-Burdina, Peikova, Georgieva, & Zlatkov, 2022).
Properties
IUPAC Name |
3-(1,3-dimethyl-2,6-dioxopurin-7-yl)-N-(1-phenylethyl)propanamide | |
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InChI |
InChI=1S/C18H21N5O3/c1-12(13-7-5-4-6-8-13)20-14(24)9-10-23-11-19-16-15(23)17(25)22(3)18(26)21(16)2/h4-8,11-12H,9-10H2,1-3H3,(H,20,24) | |
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InChI Key |
HWHZNGXKLNBRGW-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)CCN2C=NC3=C2C(=O)N(C(=O)N3C)C | |
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Molecular Formula |
C18H21N5O3 | |
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Molecular Weight |
355.4 g/mol | |
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Retrosynthesis Analysis
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